![molecular formula C16H14N2O3S B5766214 3-({[(2-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid](/img/structure/B5766214.png)
3-({[(2-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid
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Overview
Description
3-({[(2-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid, also known as MBCA, is a chemical compound that has been widely used in scientific research. MBCA is a member of the class of carbonic anhydrase inhibitors, which are compounds that block the activity of carbonic anhydrase enzymes. Carbonic anhydrase enzymes play a crucial role in many physiological processes, including acid-base balance, respiration, and ion transport. The inhibition of carbonic anhydrase enzymes by MBCA has been shown to have a variety of biochemical and physiological effects, making it an important tool for researchers in many fields.
Mechanism of Action
3-({[(2-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid inhibits the activity of carbonic anhydrase enzymes by binding to the active site of the enzyme. Carbonic anhydrase enzymes catalyze the reversible hydration of carbon dioxide to form bicarbonate and protons. By inhibiting the activity of carbonic anhydrase enzymes, this compound disrupts the balance of bicarbonate and protons, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
The inhibition of carbonic anhydrase enzymes by this compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells by disrupting the balance of bicarbonate and protons. This compound has also been shown to have anti-inflammatory effects by inhibiting the activity of carbonic anhydrase enzymes in immune cells. Additionally, this compound has been shown to have neuroprotective effects by inhibiting the activity of carbonic anhydrase enzymes in the brain.
Advantages and Limitations for Lab Experiments
3-({[(2-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid has several advantages as a tool for scientific research. It is a well-established carbonic anhydrase inhibitor with a known mechanism of action and synthesis method. This compound has also been shown to have a variety of biochemical and physiological effects, making it a versatile tool for researchers in many fields. However, there are also limitations to the use of this compound in lab experiments. This compound is a potent inhibitor of carbonic anhydrase enzymes, which can lead to off-target effects. Additionally, the use of this compound in vivo may be limited by its low solubility and poor bioavailability.
Future Directions
There are several future directions for research on 3-({[(2-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid. One area of interest is the development of new carbonic anhydrase inhibitors based on the structure of this compound. Another area of interest is the use of this compound in combination with other drugs for the treatment of cancer. Additionally, the use of this compound in the treatment of other diseases, such as neurodegenerative diseases, is an area of active research. Finally, the use of this compound as a tool for investigating the role of carbonic anhydrase enzymes in various biological processes is an ongoing area of research.
Synthesis Methods
The synthesis of 3-({[(2-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid involves several steps, starting with the reaction of 2-methylbenzoic acid with thionyl chloride to form 2-methylbenzoyl chloride. This intermediate is then reacted with 4-aminobenzenesulfonamide to form the corresponding amide. The amide is then reacted with thiophosgene to form the final product, this compound. The synthesis of this compound has been well-established in the literature, and several modifications to the synthesis method have been reported.
Scientific Research Applications
3-({[(2-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid has been widely used in scientific research as a tool to investigate the role of carbonic anhydrase enzymes in various biological processes. This compound has been used to study the role of carbonic anhydrase in acid-base balance, respiration, and ion transport. This compound has also been used in studies of the effect of carbonic anhydrase inhibitors on cancer cells and in the development of new drugs for the treatment of cancer.
properties
IUPAC Name |
3-[(2-methylbenzoyl)carbamothioylamino]benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O3S/c1-10-5-2-3-8-13(10)14(19)18-16(22)17-12-7-4-6-11(9-12)15(20)21/h2-9H,1H3,(H,20,21)(H2,17,18,19,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTQWUSLUJJRITH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC(=S)NC2=CC=CC(=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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